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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of IR
754 Carboxylic Acid, a near-infrared (NIR) heptamethine cyanine dye. This document details

the probable synthetic pathways, experimental protocols, and purification strategies based on

established chemical principles and available data for analogous compounds. All quantitative

data is summarized for clarity, and key processes are visualized through workflow diagrams.

Introduction to IR 754 Carboxylic Acid
IR 754 Carboxylic Acid, with the chemical name 2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-

2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium iodide, is a fluorescent

dye that absorbs and emits in the near-infrared spectrum. Its carboxylic acid functional group

allows for covalent conjugation to various biomolecules, making it a valuable tool in biological

imaging, biosensing, and as a component in the development of targeted therapeutic and

diagnostic agents.

Table 1: Physicochemical Properties of IR 754 Carboxylic Acid
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Property Value Reference

CAS Number 2311980-68-2

Molecular Formula C₃₀H₃₃IN₂O₂

Molecular Weight 580.51 g/mol

Appearance
Green to dark green

powder/crystal

Purity (typical) >80% to ≥98% (HPLC)

Maximum Absorption (λmax) 745 - 750 nm (in methanol)

Synthesis of IR 754 Carboxylic Acid
The synthesis of asymmetric heptamethine cyanine dyes such as IR 754 Carboxylic Acid is a

multi-step process. A plausible and commonly employed strategy involves two key stages: the

synthesis of a carboxyl-functionalized indolenium salt, followed by a condensation reaction to

form the characteristic heptamethine bridge.

Synthesis Workflow
The overall synthetic strategy is depicted in the following workflow diagram.
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Step 1: Synthesis of Carboxyl-Functionalized Indolenium Salt

Step 2: Formation of Heptamethine Chain

2,3,3-Trimethyl-3H-indole

Alkylation Reaction
(Reflux in Acetonitrile)

3-Bromopropionic Acid

1-(2-Carboxyethyl)-2,3,3-trimethyl-3H-indolium Bromide 1-(2-Carboxyethyl)-2,3,3-trimethyl-3H-indolium Bromide

Condensation Reaction
(Pyridine, Acetic Anhydride)

Glutaconaldehyde dianil hydrochloride
or similar C5-linker

Crude IR 754 Carboxylic Acid
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Crude IR 754 Carboxylic Acid

Column Chromatography
(Silica Gel or Alumina)

Partially Purified Dye

Preparative Reverse-Phase HPLC

Highly Pure Fractions

Recrystallization

Pure IR 754 Carboxylic Acid
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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